Cas no 2138213-09-7 ([3,3'-Bipyridine]-6-carboxaldehyde, 6'-amino-)

• Product Name: [3,3'-Bipyridine]-6-carboxaldehyde, 6'-amino-
• CAS No: 2138213-09-7
• MF: C₁₁H₉N₃O
• MW: 199.208661794662
• CID: 5268811
• Update Time: 2025-06-08

[3,3'-Bipyridine]-6-carboxaldehyde, 6'-amino- Chemical and Physical Properties

Names and Identifiers

• [3,3'-Bipyridine]-6-carboxaldehyde, 6'-amino-

• Inchi： 1S/C11H9N3O/c12-11-4-2-9(6-14-11)8-1-3-10(7-15)13-5-8/h1-7H,(H2,12,14)
• InChI Key： CAIPXVUYLYLQPS-UHFFFAOYSA-N
• SMILES： C1=NC(C=O)=CC=C1C1=CC=C(N)N=C1

Additional information on [3,3'-Bipyridine]-6-carboxaldehyde, 6'-amino-

Comprehensive Overview of [3,3'-Bipyridine]-6-carboxaldehyde, 6'-amino- (CAS No. 2138213-09-7)

[3,3'-Bipyridine]-6-carboxaldehyde, 6'-amino- (CAS No. 2138213-09-7) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, materials science, and catalysis. This compound, characterized by its unique bipyridine core and functional aldehyde and amino groups, serves as a versatile building block for synthesizing complex molecules. Researchers and industries are increasingly exploring its potential due to its ability to form stable coordination complexes and participate in multicomponent reactions.

The bipyridine scaffold is renowned for its chelating properties, making [3,3'-Bipyridine]-6-carboxaldehyde, 6'-amino- a valuable ligand in transition metal catalysis. This application aligns with the growing demand for sustainable and efficient catalytic processes, a hot topic in green chemistry. Additionally, the presence of both aldehyde and amino functionalities allows for further derivatization, enabling the creation of tailored compounds for drug discovery and advanced materials.

In the context of drug development, [3,3'-Bipyridine]-6-carboxaldehyde, 6'-amino- has been investigated for its role in designing kinase inhibitors and other therapeutic agents. The compound's ability to interact with biological targets stems from its heterocyclic structure, which mimics natural pharmacophores. This has led to its inclusion in high-throughput screening libraries, addressing the pharmaceutical industry's need for novel bioactive molecules.

From a materials science perspective, this compound contributes to the development of organic electronic devices and luminescent materials. Its conjugated system and electron-donating amino group enhance charge transport properties, making it suitable for applications in OLEDs and sensors. These advancements resonate with the current focus on renewable energy and smart materials, topics frequently searched by professionals and enthusiasts alike.

The synthesis and characterization of [3,3'-Bipyridine]-6-carboxaldehyde, 6'-amino- involve advanced techniques such as NMR spectroscopy and X-ray crystallography. These methods ensure the compound's purity and structural integrity, critical factors for its successful application in research and industry. Furthermore, its stability under various conditions makes it a reliable candidate for long-term studies and commercial use.

As the scientific community continues to explore the potential of heterocyclic compounds, [3,3'-Bipyridine]-6-carboxaldehyde, 6'-amino- stands out as a promising candidate. Its multifaceted applications, combined with the increasing demand for innovative chemical solutions, position it as a key player in modern chemistry. Whether in catalysis, medicine, or materials science, this compound exemplifies the intersection of creativity and scientific rigor.